Cas no 87712-20-7 (Bicyclo[1.1.0]butane-1-carbonitrile, 3-bromo-)

• Product Name: Bicyclo[1.1.0]butane-1-carbonitrile, 3-bromo-
• CAS No: 87712-20-7
• MF: C₅H₄BrN
• MW: 157.995960235596
• CID: 653176
• PubChem ID: 13204883
• Update Time: 2025-04-19

Bicyclo[1.1.0]butane-1-carbonitrile, 3-bromo- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[1.1.0]butane-1-carbonitrile, 3-bromo-
• 3-bromobicyclo[1.1.0]butane-1-carbonitrile
• DTXSID40527468
• 87712-20-7

• Inchi： 1S/C5H4BrN/c6-5-1-4(5,2-5)3-7/h1-2H2
• InChI Key： WTFNJIXZXXCFCJ-UHFFFAOYSA-N
• SMILES： BrC12CC1(C#N)C2

Computed Properties

• Exact Mass: 156.95271g/mol
• Monoisotopic Mass: 156.95271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 23.8Ų